Cas no 921835-58-7 (4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921835-58-7
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6208801
• PubChem ID: 8555447
• Update Time: 2025-08-04

4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide
• N-isopropyl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-1-(4-methylphenyl)-6-oxo-N-propan-2-ylpyridazine-3-carboxamide
• F2213-0361
• AKOS024628896
• 921835-58-7

• Inchi： 1S/C16H19N3O3/c1-10(2)17-16(21)15-13(22-4)9-14(20)19(18-15)12-7-5-11(3)6-8-12/h5-10H,1-4H3,(H,17,21)
• InChI Key： KIOPDNVWHDSPSW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C2C=CC(C)=CC=2)N=C1C(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide

Introduction to 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 921835-58-7)

4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 921835-58-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this compound, including the 4-methoxy, 1-(4-methylphenyl), and N-(propan-2-yl) substituents, contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring with a ketone group at the 6-position and an amide functional group at the 3-position. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activity. The 4-methoxy substituent on the phenyl ring enhances the lipophilicity of the molecule, while the N-(propan-2-yl) group contributes to its solubility and binding affinity to various biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide have also been studied in detail. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin in humans.

In terms of synthetic methods, several approaches have been developed to synthesize 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide. One common method involves the condensation of a suitable pyridazine derivative with an appropriate amine in the presence of a coupling reagent. The synthesis can be optimized to achieve high yields and purity levels, which is essential for large-scale production and pharmaceutical applications.

The potential applications of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-yl)-1,6-dihydropyridazine-3-carboxamide extend beyond traditional medicinal chemistry. Recent studies have explored its use in combination therapies with other drugs to enhance therapeutic efficacy while reducing side effects. For example, combining this compound with standard anti-inflammatory or anticancer drugs has shown synergistic effects in preclinical models.

In conclusion, 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(propan-2-y l)-1,6-dihydropyridazine -3-carboxamide (CAS No. 921835 -58 -7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.